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Compound of Interest

Compound Name: Dodecylguanidine hydrochloride

Cat. No.: B081456 Get Quote

An Objective Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antimicrobial efficacy of

Dodecylguanidine Hydrochloride (DGH) against other common antimicrobial agents. The

following sections present quantitative data from various studies, detail the experimental

methodologies used, and visualize key processes to offer a clear and objective assessment for

research and development professionals.

Quantitative Comparison of Antimicrobial Efficacy
The antimicrobial efficacy of a compound is primarily determined by its Minimum Inhibitory

Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest

concentration of an antimicrobial agent that prevents the visible growth of a microorganism,

while the MBC is the lowest concentration that results in microbial death.

Data from multiple studies have been compiled to compare the efficacy of Dodecylguanidine
Hydrochloride (DGH) with that of common alternative biocides: a quaternary ammonium

compound (Benzalkonium Chloride), an aldehyde (Glutaraldehyde), and an isothiazolinone

blend (CMIT/MIT).
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Microorganism

Dodecylguanid
ine
Hydrochloride
(DGH)

Benzalkonium
Chloride

Glutaraldehyd
e

CMIT/MIT

Staphylococcus

aureus

Data not

available
2 - 64 µg/mL[1] 16 - 32 µg/mL

Data not

available

Escherichia coli
Data not

available
12 µg/mL[2] 8 - 16 µg/mL

Data not

available

Pseudomonas

aeruginosa

Data not

available
64 mg/L[3]

Data not

available
300 µL/L[4]

Candida albicans
Data not

available

Data not

available

Data not

available

Data not

available

Note: Direct

comparative

studies for DGH

against these

specific

alternatives with

quantitative data

were not readily

available in the

public domain.

The data

presented is from

individual studies

and may not be

directly

comparable due

to variations in

experimental

conditions.

A study on a similar polyguanidine compound, CatDex, showed a Minimum Inhibitory

Concentration (MIC) of 50 μmoL L-1 against both Streptococcus mutans and Porphyromonas
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gingivalis[1].

Mechanism of Action: Dodecylguanidine
Hydrochloride
Dodecylguanidine Hydrochloride is a cationic surfactant. Its primary mechanism of

antimicrobial action involves the disruption of the microbial cell membrane. The positively

charged guanidine head group interacts with the negatively charged components of the cell

membrane, leading to increased membrane permeability and leakage of intracellular contents,

ultimately resulting in cell death.
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DGH Interaction with Bacterial Cell
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Broth Microdilution MIC Test Workflow

Start

Prepare serial dilutions
of antimicrobial agent in
96-well microtiter plate

Prepare standardized
microbial inoculum

(e.g., 0.5 McFarland)

Inoculate each well with
the microbial suspension

Incubate the plate at
optimal temperature and duration

(e.g., 37°C for 18-24h)

Visually or spectrophotometrically
determine the lowest concentration

with no visible growth (MIC)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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